1-Sinapoyl-D-glucose
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-O-beta-D-glucosyl-trans-sinapate is a monocarboxylic acid anion resulting from the deprotonation of the carboxy group of 4-O-beta-D-glucosyl-trans-sinapic acid. The major species at pH 7.3. It is a conjugate base of a 4-O-beta-D-glucosyl-trans-sinapic acid.
Scientific Research Applications
Enzymatic Studies and Anthocyanin Production
1-Sinapoyl-D-glucose has been a subject of study for its role in enzymatic processes and anthocyanin production. Research on the enzymatic preparation of 1-O-hydroxycinnamoyl-β-D-glucoses, including sinapoyl-glucose, revealed its application in studying 1-O-hydroxycinnamoyl-β-D-glucose-dependent acyltransferase activity. This was particularly observed in anthocyanin-producing cultured cells of Daucus carota and Glehnia littoralis. The studies highlighted the modification of anthocyanins with sinapoyl moieties and the importance of acyl donor molecules in vivo rather than the substrate specificity of acyltransferase enzymes (Matsuba et al., 2008).
Functional Diversification of Acyltransferases
This compound is also central to the functional diversification of serine carboxypeptidase-like (SCPL) acyltransferases. Studies have shown that Arabidopsis sinapoylglucose: malate sinapoyltransferase (SMT) exhibits not only sinapoylation of L-malate but also hydrolytic and disproportionation activities. This enzyme's ability to liberate sinapic acid from 1-O-sinapoyl-β-glucose indicates a short-lived acylenzyme intermediate, highlighting the complex enzymatic activities and substrate specificities involved in plant metabolism (Stehle et al., 2008).
Evolution of Serine Carboxypeptidase-like Acyltransferases
The evolution of SCPL acyltransferases has been studied with a focus on 1-O-sinapoyl-β-glucose. The loss of a conserved disulfide bridge in certain acyltransferases, leading to specificity towards particular reactions, has been noted. This specificity is believed to be a result of evolutionary processes rather than a beginning of gene death, underscoring the evolutionary adaptations in plant biochemistry (Stehle et al., 2013).
Substrate Recognition and Enzyme Structure
The structure determinants and substrate recognition mechanisms of SCPL acyltransferases like 1-O-sinapoyl-β-glucose:l-malate sinapoyltransferase (SMT) have been studied to understand the specificity and catalytic processes. Models have been constructed to gain insight into the binding of substrates and the role of specific amino acids in catalysis, offering a deeper understanding of the enzyme structure-function relationships (Stehle et al., 2006).
Role in Plant Secondary Metabolism
This compound is also significant in plant secondary metabolism. Research has identified gene sequences encoding enzymes that glucosylate sinapic acid and related phenylpropanoids. This has laid a foundation for future research and potential manipulation of sinapate metabolism and lignin biology in plants (Lim et al., 2001).
Properties
29881-39-8 | |
Molecular Formula |
C17H21O10- |
Molecular Weight |
385.3 g/mol |
IUPAC Name |
(E)-3-[3,5-dimethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoate |
InChI |
InChI=1S/C17H22O10/c1-24-9-5-8(3-4-12(19)20)6-10(25-2)16(9)27-17-15(23)14(22)13(21)11(7-18)26-17/h3-6,11,13-15,17-18,21-23H,7H2,1-2H3,(H,19,20)/p-1/b4-3+/t11-,13-,14+,15-,17+/m1/s1 |
InChI Key |
KKLWTTVTWMTNBP-KYXYLJOWSA-M |
Isomeric SMILES |
COC1=CC(=CC(=C1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)OC)/C=C/C(=O)[O-] |
SMILES |
COC1=CC(=CC(=C1OC2C(C(C(C(O2)CO)O)O)O)OC)C=CC(=O)[O-] |
Canonical SMILES |
COC1=CC(=CC(=C1OC2C(C(C(C(O2)CO)O)O)O)OC)C=CC(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.